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Compound Name:
phenylethyl)phenol

Cat. No.: B093078

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Methoxy-5-(2-phenylethyl)phenol, also known by its synonym
Dihydropinosylvin methyl ether, is a naturally occurring stilbenoid found in various plant
species, notably within the heartwood of Pinus species.[1][2] As a compound with potential
pharmacological applications, including antioxidant and antiviral activities, understanding its
preliminary toxicity is crucial for further development.[3] This technical guide synthesizes the
currently available, albeit limited, toxicity-related data for this compound, focusing on its known
hazard classifications and biological effects. Due to a scarcity of formal toxicological studies in
mammalian systems, this document emphasizes its well-documented nematicidal properties as
a primary indicator of its bioactivity.

Hazard Identification

While comprehensive toxicological studies are not publicly available, 3-Methoxy-5-(2-
phenylethyl)phenol has been classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The following table summarizes its hazard
statements and classifications.
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Hazardous to the aquatic ) H411: Toxic to aquatic life with
environment, long-term hazard long lasting effects

Data sourced from PubChem.

Nematicidal Activity: A Key Bioactivity

The most extensively documented bioactivity of 3-Methoxy-5-(2-phenylethyl)phenol is its
potent nematicidal effect against the pine wood nematode (Bursaphelenchus xylophilus).[4][5]
This activity highlights its potential as a natural pesticide and serves as a key indicator of its

toxic potential to certain organisms.

Experimental Protocol: Nematicidal Assay

The following protocol is based on studies investigating the nematicidal effects of Pinus strobus
callus extracts containing 3-Methoxy-5-(2-phenylethyl)phenol.[4][6]

1. Preparation of Test Solution:

Crude ethanol extracts from aged (Pinus strobus) calli are prepared.

The concentration of 3-Methoxy-5-(2-phenylethyl)phenol (DPME) and Pinosylvin
monomethyl ether (PME) in the extract is quantified, for instance, to 120 pg/ml DPME and
5.16 pg/ml PME.[4]

2. Nematode Culture and Inoculation:

Pine wood nematodes (Bursaphelenchus xylophilus) are cultured and harvested.

Approximately 50 adult and 80 juvenile nematodes are inoculated into each well of a 96-well
plate containing the test solution.[5]
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3. Incubation and Observation:

e The 96-well plates are incubated for 24 hours at 25°C.[5]

e Nematode immobilization is observed under a microscope.

4. Data Analysis:

» The percentage of immobilized nematodes is calculated to determine the nematicidal activity.

e Results have shown that a solution containing 120 pg/ml of DPME can lead to 100%
immobilization of adult and 66.7% immobilization of juvenile pine wood nematodes within 24
hours.[4]
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Nematicidal assay experimental workflow.

Other Reported Biological Activities

Beyond its nematicidal effects, 3-Methoxy-5-(2-phenylethyl)phenol has been noted for other
biological activities, which may inform its toxicological profile:

o Antifungal and Antibacterial Properties: As a component of pine heartwood, it contributes to
the natural durability of the wood, suggesting fungitoxic properties.[1][2]
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e Molecular Docking Studies: Research has shown that dihydropinosylvin methyl ether has the
potential to interact with human estrogen receptors, although the physiological implications
of this are not well understood.[3]

Conclusion and Future Directions

The current body of scientific literature on the toxicity of 3-Methoxy-5-(2-phenylethyl)phenol
IS sparse, particularly concerning its effects on mammalian systems. The available data is
primarily limited to GHS hazard classifications and its well-documented nematicidal activity.
While these provide a preliminary indication of its bioactivity, they are insufficient for a
comprehensive safety assessment for drug development purposes.

Future research should prioritize standardized toxicological evaluations, including:

e Acute and chronic toxicity studies in rodent models to determine LD50 values and identify
target organs.

o Genotoxicity assays (e.g., Ames test, micronucleus assay) to assess its mutagenic potential.

« In vitro cytotoxicity studies on various human cell lines to understand its cellular mechanisms
of toxicity.

« Investigation of its metabolic pathways to identify potential toxic metabolites.

A thorough understanding of these toxicological endpoints is essential before 3-Methoxy-5-(2-
phenylethyl)phenol can be considered for any therapeutic application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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